Cas no 76209-00-2 (3-(Butyrylamino)benzoic Acid)

• Product Name: 3-(Butyrylamino)benzoic Acid
• CAS No: 76209-00-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD00448227
• CID: 561107
• PubChem ID: 693165
• Update Time: 2025-04-19

3-(Butyrylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Butyramidobenzoic acid
• 3-(butanoylamino)benzoic acid
• 3-(BUTYRYLAMINO)BENZOIC ACID
• Benzoic acid,3-[(1-oxobutyl)amino]-
• 3-butanamidobenzoic acid
• 3-Butyrylamino-benzoesaeure
• 3-butyrylamino-benzoic acid
• m-Butyramidobenzoicacid
• Oprea1_541878
• AKOS000104591
• DTXSID10351191
• FT-0679642
• LS-03426
• MFCD00448227
• SCHEMBL11221078
• 3-Butyramidobenzoicacid
• CS-0312952
• 76209-00-2
• SB77641
• ALBB-010048
• Benzoic acid, 3-[(1-oxobutyl)amino]-
• AO-548/07060004
• STK501280
• CHEMBRDG-BB 5941601
• 3-(Butyrylamino)benzoic Acid

• MDL： MFCD00448227
• Inchi： 1S/C11H13NO3/c1-2-4-10(13)12-9-6-3-5-8(7-9)11(14)15/h3,5-7H,2,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ASXLJZIPYBUVFW-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.233
• Boiling Point: 447.6°C at 760 mmHg
• Flash Point: 224.5°C
• Refractive Index: 1.59
• PSA: 66.40000
• LogP: 2.19640

3-(Butyrylamino)benzoic Acid Security Information

• HazardClass：IRRITANT